Cas no 644-33-7 (Benzamide, N,N'-1,2-ethanediylbis-)

Benzamide, N,N'-1,2-ethanediylbis-, is a bis-amide compound characterized by its ethane-1,2-diyl linker connecting two benzamide moieties. This structure imparts stability and functional versatility, making it useful in organic synthesis and polymer chemistry. The compound exhibits strong hydrogen-bonding capabilities due to its amide groups, enhancing its potential as a building block for supramolecular assemblies or coordination complexes. Its rigid aromatic backbone contributes to thermal stability, while the ethylene spacer allows for conformational flexibility. This balance of properties makes it suitable for applications in material science, such as cross-linking agents or intermediates for high-performance polymers. The compound is typically synthesized under controlled conditions to ensure purity and consistency.

Benzamide, N,N'-1,2-ethanediylbis- structure

644-33-7 structure

Product Name:Benzamide, N,N'-1,2-ethanediylbis-

CAS No:644-33-7

MF:C₁₆H₁₆N₂O₂

MW:268.310443878174

MDL:MFCD00267629

CID:511243

PubChem ID:69518

Update Time:2025-06-07

Benzamide, N,N'-1,2-ethanediylbis- Chemical and Physical Properties

Names and Identifiers

- Benzamide,N,N'-1,2-ethanediylbis-
- N-(2-benzamidoethyl)benzamide
- N,N'-EthylenebisbenzaMide
- N,N-ETHYLENEBISBENZAMIDE
- NULL
- 1,N,N'-dibenzoyl
- Benzamide,N'-ethylenebis
- N,N'-1,2-ethanediylbisbenzamide
- N,N'-bisbenzoyl ethane-1,2-diamine
- N,N'-dibenzoyl-1,2-ethylene diamine
- N,N'-Dibenzoylethylenediamine
- n,n'-ethane-1,2-diyldibenzamide
- N,N'-Ethylenebis(benzamide)
- N,N'-ethylenedibenzamide
- N1,N2-dibenzylethane-1,2-diamine
- N,N'-(Ethane-1,2-diyl)dibenzamide
- Benzamide, N,N'-1,2-ethanediylbis-
- YMU5QQF59S
- N-[2-(benzoylamino)ethyl]benzamide
- Benzamide, N,N'-ethylenebis-
- NSC6238
- Ethylenediamine, N,N'-dibenzoyl-
- 1,2-Ethanediamine, N,N'-dibenzoyl-
- 1, N,N'-dibenzoyl-
- Benzamide,N'-ethylenebis-
- DTXSID4060943
- NSC-6238
- SCHEMBL3192014
- UNII-YMU5QQF59S
- NSC 6238
- MFCD00267629
- 644-33-7
- Benzamide,N'-1,2-ethanediylbis-
- EINECS 211-414-8
- CS-0317423
- MLS000728074
- STK792991
- SMR000306767
- CHEMBL1447919
- SR-01000390178-1
- N,N'-DIBENZOYL-1,2-ETHYLENEDIAMINE
- Ethylenediamine,N'-dibenzoyl-
- NS00035698
- SR-01000390178
- AKOS001586395
- 1,2-Bis(benzoylamino)ethane
- AS-58385
- N,N'-(Ethane-1,2-diyl)dibenzenecarboamide
- SY279463
- NWGGAHDZCNJXJA-UHFFFAOYSA-N
- A12721
- HMS2747I13
- N',N''-Ethylene bis benzamide
- N,N inverted exclamation mark -(Ethane-1,2-diyl)dibenzamide
- N-[2-(phenylformamido)ethyl]benzamide
- EU-0017862
- NCGC00245955-01
- MDL： MFCD00267629
- Inchi： 1S/C16H16N2O2/c19-15(13-7-3-1-4-8-13)17-11-12-18-16(20)14-9-5-2-6-10-14/h1-10H,11-12H2,(H,17,19)(H,18,20)
- InChI Key： NWGGAHDZCNJXJA-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)NCCNC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 268.12100
Monoisotopic Mass: 268.121
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 2.2
Topological Polar Surface Area: 58.2

Experimental Properties

Color/Form: White crystalline powder
Density: 1.161
Melting Point: 240-244 °C
Boiling Point: 581.3°Cat760mmHg
Flash Point: 233.3°C
Refractive Index: 1.587
PSA: 58.20000
LogP: 2.62820
Solubility: Insoluble in water

Benzamide, N,N'-1,2-ethanediylbis- Security Information

Safety Instruction： S24/25
Safety Term：S24/25

Benzamide, N,N'-1,2-ethanediylbis- Pricemore >>

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